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Compound of Interest

Compound Name: Octadecyl isocyanate

Cat. No.: B089829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Octadecyl isocyanate (CAS No. 112-96-9) is a long-chain aliphatic isocyanate utilized in

various research and development applications, including the surface modification of polymers

and the synthesis of novel compounds.[1][2] Its reactive isocyanate group (-NCO) makes it a

versatile reagent but also necessitates stringent safety protocols due to its significant health

hazards.[1] This guide provides a comprehensive overview of the essential safety precautions,

handling procedures, and emergency responses required when working with this chemical.

Hazard Identification and Classification
Octadecyl isocyanate is classified as a hazardous substance with acute toxicity, as well as

corrosive and irritant properties.[3][4] The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals provides a clear summary of its potential dangers.

Table 1: GHS Hazard Classification for Octadecyl Isocyanate
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3
H301: Toxic if
swallowed[3]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[5]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[3][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][6]

| Aquatic Hazard (Acute and Long-Term) | Category 3 | H412: Harmful to aquatic life with long

lasting effects[4][7] |

Source:[3][4][5][6][7]

Physical and Chemical Properties
Understanding the physical and chemical properties of octadecyl isocyanate is fundamental

to its safe handling and storage.

Table 2: Physical and Chemical Properties of Octadecyl Isocyanate
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Property Value

Molecular Formula C₁₉H₃₇NO[3]

Molar Mass 295.5 g/mol [1][3]

Appearance Colorless, slightly turbid liquid[8]

Melting Point 15-16 °C[9]

Boiling Point 172-173 °C @ 5 mmHg[8]

Density 0.847 g/mL at 25 °C[8]

Vapor Pressure 1 mmHg @ 154 °C[9]

| Flash Point | >149 °C (>300.2 °F) - closed cup |

Source:[1][3][8][9]

Exposure Controls and Personal Protective
Equipment (PPE)
Due to the significant hazards, a multi-layered approach to exposure control, combining

engineering controls and personal protective equipment, is mandatory.

3.1. Engineering Controls

Ventilation: All work with octadecyl isocyanate must be conducted in a well-ventilated area.

[3][4] A certified chemical fume hood with a face velocity of 80-120 feet per minute is the

primary engineering control to prevent inhalation exposure.[10][11] Local exhaust ventilation

(LEV) systems can also be used to capture contaminants at the source.[12]

Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible

and regularly maintained eyewash fountains and safety showers for immediate use in case

of accidental contact.[4][12]

3.2. Personal Protective Equipment (PPE)
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PPE is a critical last line of defense and must be selected based on a thorough risk

assessment.[13]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale and Source

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles
with side protection. A full-
face shield may be
required for splash
hazards.[4]

Protects against serious
eye irritation (H319).[3][4]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Butyl rubber).[13]

[14][15] Thin latex gloves are

not suitable.[13]

Prevents skin irritation (H315)

and absorption.[3][13]

Skin and Body Protection

Protective clothing, such as

disposable coveralls or lab

coats, must be worn to prevent

skin contact.[4][16]

Protects against skin irritation

and potential sensitization.[4]

[13][17]

| Respiratory Protection | For tasks without adequate engineering controls, a NIOSH-approved

respirator with organic vapor cartridges is necessary.[3][12][18] For spraying applications, a

supplied-air respirator is required.[13][17] | Protects against inhalation toxicity (H331) and

respiratory irritation (H335).[3][13] |

Source:[3][4][12][13][14][15][16][17][18]

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Safe Handling and Storage Protocols
4.1. Handling

Work under a chemical fume hood to avoid inhaling vapors.[10]
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Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in work areas.[3]

Wash hands thoroughly with soap and water after handling.[3][4]

Keep containers tightly closed when not in use.[4]

Contaminated work clothing should not be allowed out of the workplace and must be

laundered before reuse.[10][12]

4.2. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][10] The

recommended storage temperature is 2-8°C.[4]

Store locked up or in an area accessible only to qualified personnel.[10]

This material is moisture-sensitive; handle under inert gas if possible.[10][19]

Store separately from incompatible materials such as oxidizing agents, acids, alcohols, and

water.[10][11][13] Isocyanates react with water to produce carbon dioxide, which can cause

a dangerous pressure buildup in sealed containers.[13]

Handling Protocol

Receive Chemical Inspect Container
for Damage Log into Inventory Transport to

Designated Storage

Store at 2-8°C
- Tightly Closed

- Ventilated
- Away from Incompatibles

Retrieve from Storage Wear Full PPE
Use in

Fume Hood Return to Storage

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of octadecyl isocyanate.
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Emergency Procedures
5.1. First Aid Measures

Immediate action is critical in the event of exposure. First aiders must protect themselves

before assisting.[10]

Table 4: First Aid Measures by Exposure Route

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air immediately.
If breathing is difficult or has stopped,
provide artificial respiration or oxygen
and seek immediate medical attention.[3]
[4][10]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with running water and soap for at

least 15 minutes. Seek medical attention if

irritation persists.[3][4][10]

Eye Contact

Immediately flush eyes with copious amounts of

clean, fresh water for at least 15-30 minutes,

holding the eyelids apart. Remove contact

lenses if present and easy to do. Seek

immediate medical attention from an

ophthalmologist.[3][4][10][20]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Have the person drink water

(two glasses at most) to dilute the chemical. Never give anything by mouth to an unconscious

person. Call a POISON CENTER or doctor immediately.[3][4][10] |

Source:[3][4][10][20]

5.2. Experimental Protocol: Minor Spill Cleanup
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This protocol is for minor spills that can be safely handled by trained laboratory personnel. For

large spills, evacuate the area and contact emergency services.[11][20]

Immediate Actions:

Evacuate non-essential personnel from the immediate area.[20]

Ensure the area is well-ventilated; if in a fume hood, keep it running.

Remove all sources of ignition.[4]

Don Personal Protective Equipment (PPE):

At a minimum, don a respirator with organic vapor cartridges, chemical-resistant gloves

(double-gloving is recommended), safety goggles, a face shield, and protective coveralls.

[11][20]

Containment and Absorption:

Cover the spill with an inert, absorbent material such as sand, vermiculite, or diatomite

(kieselgur).[3][20] Do not use combustible materials like sawdust.[17]

Neutralization:

Prepare a decontamination solution. Common formulations include:

Formulation 1: 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make

100%.[20]

Formulation 2: 3-8% concentrated ammonia, 0.2-2% liquid detergent, and water to

make 100%.[20]

Carefully and slowly apply the decontamination solution to the absorbed spill, working

from the outside in to minimize splashing.

Allow the mixture to react for at least 10 minutes.[20]

Collection and Disposal:
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Using non-sparking tools, collect the absorbed and neutralized material into a labeled,

open-top container.[20]

Crucially, do not seal the container immediately. The neutralization reaction can generate

carbon dioxide gas, which could pressurize and rupture a sealed container.[13][18][20]

Wipe the spill area again with the decontamination solution, followed by water.

Dispose of all contaminated materials (absorbent, PPE, cleaning supplies) as hazardous

waste according to institutional and local regulations.[10][20]
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Caption: Step-by-step emergency response protocol for an octadecyl isocyanate spill.
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5.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[4]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[3]

Hazardous Combustion Products: Burning releases toxic fumes, including nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[3][10]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective clothing to prevent contact with skin and eyes.[9][10]

Toxicological Information
Exposure can lead to both acute and chronic health effects. Skin and eye contact may result in

inflammation, redness, itching, and pain.[4] Inhalation can cause severe irritation of the

respiratory system.[4] Isocyanates as a class are known sensitizers, meaning that initial

exposure can lead to the development of allergic reactions, including asthma-like symptoms,

upon subsequent exposures, even at very low concentrations.[8][13]

Table 5: Acute Toxicological Data

Route Species Value

Oral (ATE) - 100 mg/kg[3]

Intravenous (LD50) Mouse 100 mg/kg[8][9]

| Fish (LC50, 48h) | Oryzias latipes | 80.7 mg/L[4] |

Source:[3][4][8][9]

Disposal Considerations
Waste material must be disposed of in accordance with national and local hazardous waste

regulations.[7][10]
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Do not empty into drains or release into the environment.[3][4]

Leave chemicals in their original, properly labeled containers. Do not mix with other waste.

[10]

Handle contaminated packaging and cleanup materials in the same manner as the

substance itself.[3]

Transportation Information
Octadecyl isocyanate is regulated as a dangerous good for transport.

Table 6: Transportation Details

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

| DOT / IATA | UN2206 | Isocyanates, toxic, n.o.s. (Octadecyl isocyanate) | 6.1 (Poison) | III |

Source:[4][10][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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